2-Isopropylfuran
2-Isopropylfuran
2-Isopropylfuran belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Isopropylfuran is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Outside of the human body, 2-isopropylfuran can be found in coffee and coffee products and fruits. This makes 2-isopropylfuran a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
10599-59-4
VCID:
VC0076193
InChI:
InChI=1S/C7H10O/c1-6(2)7-4-3-5-8-7/h3-6H,1-2H3
SMILES:
CC(C)C1=CC=CO1
Molecular Formula:
C7H10O
Molecular Weight:
110.15 g/mol
2-Isopropylfuran
CAS No.: 10599-59-4
Main Products
VCID: VC0076193
Molecular Formula: C7H10O
Molecular Weight: 110.15 g/mol
CAS No. | 10599-59-4 |
---|---|
Product Name | 2-Isopropylfuran |
Molecular Formula | C7H10O |
Molecular Weight | 110.15 g/mol |
IUPAC Name | 2-propan-2-ylfuran |
Standard InChI | InChI=1S/C7H10O/c1-6(2)7-4-3-5-8-7/h3-6H,1-2H3 |
Standard InChIKey | AFOPCURQYRRFRQ-UHFFFAOYSA-N |
SMILES | CC(C)C1=CC=CO1 |
Canonical SMILES | CC(C)C1=CC=CO1 |
Description | 2-Isopropylfuran belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Isopropylfuran is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Outside of the human body, 2-isopropylfuran can be found in coffee and coffee products and fruits. This makes 2-isopropylfuran a potential biomarker for the consumption of these food products. |
PubChem Compound | 12200728 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume